2-(2,4-dichlorophenoxy)-N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]acetamide
• InChI: InChI=1S/C18H17Cl2NO5/c19-12-2-4-15(13(20)8-12)26-10-18(23)21-9-14(22)11-1-3-16-17(7-11)25-6-5-24-16/h1-4,7-8,14,22H,5-6,9-10H2,(H,21,23)
• InChI Key: FGBJZAPYSFRKAR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(CNC(=O)COC3=C(C=C(C=C3)Cl)Cl)O
• Molecular Formula: C18H17Cl2NO5
• Molecular Weight: 398.2 g/mol

Description

Synthesis Analysis

The synthesis of similar complex organic molecules often involves multiple steps, including condensation reactions, cyclization, and functional group transformations. For example, compounds with structural similarities have been synthesized through reactions involving various substituted acetamides and chlorophenyl groups under specific conditions, showcasing the intricacy involved in creating such molecules (Sunder & Maleraju, 2013).

Molecular Structure Analysis

Analyzing the molecular structure of complex acetamides involves spectroscopic techniques like NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and sometimes X-ray crystallography to determine the arrangement of atoms and the configuration of the molecule. Studies like those on N-(5-Chloro-2-hydroxy-phenyl)-acetamide provide insights into how molecular structure is determined and the role of intramolecular and intermolecular hydrogen bonding in defining the structure (Chi et al., 2018).

Chemical Reactions and Properties

The chemical properties of such acetamides involve their reactivity towards various reagents, the stability of the compound under different conditions, and its behavior in chemical reactions. For example, the synthesis and reactivity of acetamide derivatives in the presence of carbodiimide condensation highlight the chemical versatility of these compounds (Yu et al., 2014).

Physical Properties Analysis

Physical properties such as melting point, boiling point, solubility, and crystal structure are crucial for understanding the applicability and handling of the chemical. The crystal and molecular structures of related compounds, determined through X-ray diffraction analysis, provide essential data on the physical characteristics of these molecules (Chi et al., 2018).

Chemical Properties Analysis

The chemical properties analysis involves understanding the compound's reactivity, stability, and interaction with different chemical reagents. The study of acetamides and their derivatives, including their synthesis, reactions with isoelectric bifunctional aromatic amines, and potential as pesticides, illustrates the chemical behavior and applications of these compounds in various fields (Agarwal & Mital, 1976).

Scientific Research Applications

Photovoltaic Efficiency and Ligand-Protein Interactions

The compound's analogs have been studied for their vibrational spectra and electronic properties, showing potential as photosensitizers in dye-sensitized solar cells (DSSCs) due to their good light-harvesting efficiency and free energy of electron injection. The non-linear optical (NLO) activity and various intramolecular interactions have been explored, with molecular docking studies highlighting binding interactions with Cyclooxygenase 1 (COX1), indicating potential ligand-protein interaction applications (Mary et al., 2020).

Antitumor Activity

Derivatives bearing different heterocyclic rings have been synthesized and screened for antitumor activity, showing considerable anticancer activity against various cancer cell lines, which indicates the compound's potential in developing new anticancer drugs (Yurttaş et al., 2015).

Environmental and Health Impact Studies

Studies on older formulations of related compounds, such as 2,4-dichlorophenoxy acetic acid, have been analyzed for chlorinated dibenzo-p-dioxins and dibenzofurans to understand their environmental and health impacts, which can provide insights into the safety and environmental aspects of using such compounds (Norström et al., 1979).

Synthesis and Characterization

The synthesis and characterization of related acetamide derivatives have been explored, offering a foundation for understanding the chemical properties and potential applications of 2-(2,4-dichlorophenoxy)-N-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)acetamide in various scientific fields (Yu et al., 2014).

Mechanism of Action

Target of Action

It is structurally similar to 2,4-dichlorophenoxyacetic acid (2,4-d), a synthetic auxin . Auxins are a class of plant hormones that play a crucial role in coordinating many growth and behavioral processes in the plant’s life cycle .

Biochemical Pathways

The compound likely affects the biochemical pathways associated with plant growth and development. By mimicking the action of natural auxins, it disrupts normal cellular processes, leading to abnormal growth patterns

Pharmacokinetics

For instance, 2,4-D is typically used in the form of ammonium salts .

Result of Action

The result of the compound’s action is the induction of uncontrolled and unsustainable growth in plants, leading to their eventual death . This makes it an effective herbicide, particularly for broadleaf plants .

Safety and Hazards

The safety and hazards associated with a compound depend on its structure and reactivity. For example, compounds containing chlorinated phenyl groups can sometimes be toxic or environmentally hazardous.

Future Directions

The study of new compounds is an important part of chemical research. If this compound shows interesting properties or activities, it could be a subject of future research.